Cas no 51234-28-7 (Benoxaprofen)

• Product Name: Benoxaprofen
• CAS No: 51234-28-7
• MF: C₁₆H₁₂ClNO₃
• MW: 301.724383354187
• CID: 367777
• PubChem ID: 39941
• Update Time: 2025-07-19

Benoxaprofen Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazoleaceticacid, 2-(4-chlorophenyl)-a-methyl-
• Benoxaprofen
• UNIPROFEN
• Oraflex
• 2-(4-Chlorophenyl)-alpha-methyl-5-benzoxazoleacetic acid
• C90147
• NS00004824
• (RS)-Benoxaprofen
• BENOXAPROFEN [USAN]
• NSC 299582
• 67434-14-4
• Oraflex (TN)
• BENOXAPROFEN [MART.]
• 2-(2-(4-chlorophenyl)benzo[d]oxazol-5-yl)propanoic acid
• DB04812
• FT-0662523
• BDBM50088388
• (+/-)-2-(P-CHLOROPHENYL)-.ALPHA.-METHYL-5-BENZOXAZOLEACETIC ACID
• BENOXAPROFEN [WHO-DD]
• UNII-17SZX404IM
• D03080
• HY-13568
• COMPOUND-90459
• Q420082
• Benoxaprofeno [INN-Spanish]
• (.+/-.)-2-(p-Chlorophenyl)-.alpha.-methyl-5-benzoxazoleacetic acid
• Benoxaprofen [USAN:INN:BAN]
• BENOXAPROFEN [INN]
• BRN 1085080
• CHEMBL340978
• Benoxaprofenum
• Coxigon
• 2-(2-(4-Chlorophenyl)-1,3-benzoxazol-5-yl)propanoic acid
• (+/-)-benoxaprofen
• Inflamid
• (1)-2-(4-Chlorophenyl)benzoxazole-5-propionic acid
• Opren
• Benoxaprofene [INN-French]
• CS-0007198
• Benoxaprofenum [INN-Latin]
• Lilly 90459
• FT-0662524
• A905882
• (+-)-2-(p-Chlorophenyl)-alpha-methyl-5-benzoxazoleacetic acid
• COMPD 90459
• 2-(p-Chlorophenyl)-.alpha.-methyl-5-benzoxazoleacetic acid
• 2-[2-(4-Chlorophenyl)-1,3-benzoxazol-5-yl]propanoic acid
• MITFXPHMIHQXPI-UHFFFAOYSA-N
• (+-)-benoxaprofen
• NSC299582
• 2-(p-Chlorophenyl)-alpha-methyl-5-benzoxazoleacetic acid
• 1329840-53-0
• AKOS040744412
• Benoxaprofene
• 5-Benzoxazoleacetic acid, 2-(4-chlorophenyl)-alpha-methyl, (+-)-
• LRCL 3794
• EINECS 266-692-3
• BENOXAPROFEN [JAN]
• NSC-299582
• 2-[2-(4-Chlorophenyl)-1,3-benzoxazol-5-yl]propanoic acid #
• (+-)-2-(4-Chlorophenyl)-alpha-methyl-5-benzoxazoleacetic acid
• CHEBI:76114
• 51234-28-7
• Benoxaprofen (USAN/INN)
• 17SZX404IM
• 2-[2-(4-Chlorophenyl)-5-benzoxazolyl]propanoic Acid
• Benoxaprofeno
• EN300-18567267
• 5-Benzoxazoleacetic acid, 2-(4-chlorophenyl)-.alpha.-methyl-
• Benoxaprofen-13C,d3
• 2-(4-Chlorophenyl)-.alpha.-methyl-5-benzoxazoleacetic acid
• EINECS 257-069-7
• SCHEMBL24413
• BENOXAPROFEN [MI]
• MFCD00866099
• 5-Benzoxazoleacetic acid, 2-(4-chlorophenyl)-.alpha.-methyl, (.+/-.)-
• dl-Benoxaprofen
• SY331468
• Compound 90459
• DTXSID4022650
• 5-BENZOXAZOLEACETIC ACID, 2-(4-CHLOROPHENYL)-.ALPHA.-METHYL, (+/-)-
• DA-05331
• TS-08071

• MDL： MFCD00866099
• Inchi： 1S/C16H12ClNO3/c1-9(16(19)20)11-4-7-14-13(8-11)18-15(21-14)10-2-5-12(17)6-3-10/h2-9H,1H3,(H,19,20)
• InChI Key： MITFXPHMIHQXPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC2=C(C=CC(=C2)C(C(=O)O)C)O1

Computed Properties

• Exact Mass: 301.05100
• Monoisotopic Mass: 301.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1

Experimental Properties

• Density: 1.2411 (rough estimate)
• Melting Point: 189.5°C
• Boiling Point: 446.2ºC at 760mmHg
• Flash Point: 223.6ºC
• Refractive Index: 1.6470 (estimate)
• PSA: 63.33000
• LogP: 4.33630
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Benoxaprofen Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Benoxaprofen

Comprehensive Overview of Benoxaprofen (CAS No. 51234-28-7): Properties, Applications, and Research Insights

Benoxaprofen (CAS No. 51234-28-7), a nonsteroidal anti-inflammatory drug (NSAID), has garnered significant attention in pharmaceutical research due to its unique pharmacological profile. Originally developed in the 1970s, this propionic acid derivative exhibits potent cyclooxygenase (COX) inhibition, making it relevant for pain management and inflammatory conditions. Despite its withdrawal from clinical use in the 1980s, Benoxaprofen remains a subject of scientific interest, particularly in drug metabolism and structure-activity relationship studies.

Recent advancements in AI-driven drug discovery have revived discussions about Benoxaprofen's molecular mechanisms. Researchers are exploring its chiral center and phototoxicity properties, which align with current trends in precision medicine and personalized therapeutics. The compound's lipophilic nature and plasma protein binding characteristics make it a case study for improving drug safety profiles—a hot topic in pharmacovigilance forums and FDA regulatory science discussions.

From a chemical perspective, 51234-28-7 represents a fascinating example of arylpropionic acid architecture. Its 2-(4-chlorophenyl)-α-methyl-5-benzoxazoleacetic acid structure demonstrates how subtle modifications can dramatically alter bioavailability and therapeutic index. Modern analytical techniques like LC-MS/MS and crystallography have enabled deeper understanding of its metabolite pathways, addressing common search queries about drug degradation products and impurity profiling.

The legacy of Benoxaprofen continues to influence contemporary NSAID development. Its historical association with hepatotoxicity studies has become a textbook example in medicinal chemistry courses, while its structure-activity relationship informs current designs of COX-2 selective inhibitors. Pharmaceutical scientists frequently search for Benoxaprofen analogs or structural derivatives that might retain efficacy while minimizing adverse effects—a reflection of today's emphasis on safer NSAID alternatives.

Emerging research areas have identified potential repurposing opportunities for CAS 51234-28-7. Some studies suggest its metabolites may interact with PPARγ receptors, sparking interest in metabolic disorder applications. This aligns with growing public searches about multi-target drug therapies and drug repositioning strategies. However, any potential applications would require rigorous preclinical validation and toxicity reassessment using modern standards.

Quality control aspects of Benoxaprofen remain pertinent to pharmaceutical manufacturing professionals. The compound's polymorphic forms and stability under various pH conditions are frequently studied, addressing industry concerns about API characterization and formulation challenges. These technical considerations respond to common search terms like NSAID crystallization and drug-excipient compatibility.

In analytical chemistry, 51234-28-7 serves as a reference compound for method development. Its UV absorption maxima at 310 nm makes it useful for HPLC method validation, while its fluorescence properties facilitate bioanalytical assays. These applications cater to laboratory professionals searching for chromatographic standards or spectroscopic references in pharmaceutical analysis.

The story of Benoxaprofen offers valuable lessons for drug development pipelines. Its journey from discovery to withdrawal encapsulates critical aspects of pharmacokinetic optimization and risk-benefit assessment—topics that dominate current clinical trial design discussions. This historical perspective provides context for searches about failed drug candidates and pharmaceutical lifecycle management.

Environmental scientists have also examined CAS 51234-28-7 in pharmaceutical pollution studies. Its persistence in aquatic systems and ecotoxicological profile contribute to broader conversations about green chemistry and sustainable drug design. These aspects respond to increasing public interest in environmental impact assessments of medicinal compounds.

Looking forward, Benoxaprofen research may find new directions through computational chemistry approaches. Molecular docking studies and QSAR modeling could reveal previously unrecognized interactions, addressing the scientific community's interest in in silico drug discovery. Such investigations would build upon existing knowledge while exploring novel applications for this historically significant compound.